3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide

• IUPAC Name: 3,3-dimethyl-N-(5-methylpyridin-2-yl)butanamide
• InChI: InChI=1S/C12H18N2O/c1-9-5-6-10(13-8-9)14-11(15)7-12(2,3)4/h5-6,8H,7H2,1-4H3,(H,13,14,15)
• InChI Key: QCVQCENTFIPYRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)CC(C)(C)C
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide is an organic compound with a unique structure that includes a pyridine ring substituted with a methyl group and a butanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide typically involves the reaction of 3,3-dimethylbutanoic acid with 5-methyl-2-pyridinamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The pyridine ring can undergo electrophilic substitution reactions, where substituents like halogens or nitro groups can be introduced.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst like iron(III) chloride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitro-substituted derivatives.

Scientific Research Applications

3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 3,3-dimethyl-N-(6-methyl-2-pyridinyl)butanamide
• 3,3-dimethylbutanamide
• 5-methyl-2-pyridinamine

Uniqueness

3,3-dimethyl-N-(5-methyl-2-pyridinyl)butanamide is unique due to its specific substitution pattern on the pyridine ring and the presence of the butanamide moiety. This structural uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.